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Compound of Interest

Compound Name:
(4-Chloro-3-methoxypyridin-2-

yl)methanol

CAS No.: 170621-85-9

Cat. No.: B3008752

Get Quote

Executive Summary & Immediate Action
Stop and Verify: (4-Chloro-3-methoxypyridin-2-yl)methanol is a Halogenated Organic

Compound.

Unlike standard organic waste, this compound contains a chlorine atom attached to a pyridine

ring. It MUST NOT be commingled with non-halogenated solvents (e.g., pure acetone,

methanol). Mixing this compound into general organic waste streams contaminates the entire

volume, requiring the whole container to undergo high-temperature incineration (at significantly

higher cost and environmental impact) to prevent dioxin formation.

Disposal Classification:Halogenated Solvent/Organic Waste RCRA Status: Hazardous

(Characteristic/Listed)

Chemical Profile & Hazard Identification
To dispose of a chemical safely, you must understand its reactivity profile. This compound is a

multi-functionalized pyridine derivative often used as a building block in medicinal chemistry
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(e.g., proton pump inhibitors).

Structural Analysis for Disposal
Pyridine Ring: Nitrogen-containing aromatic. Potential for forming toxic nitrogen oxides

(NOx) during combustion.

Chloro- Substituent (C-4): The critical disposal determinant. The presence of chlorine

necessitates halogenated waste streams.

Methoxy (C-3) & Methanol (C-2) Groups: Oxygenated functionalities that increase

polarity/solubility in polar organic solvents but do not alter the primary disposal path.

Key Hazard Characteristics (GHS)
Hazard Type Code Description

Operational
Implication

Skin Irritation H315 Causes skin irritation
Double-glove (Nitrile)

during transfer.[1]

Eye Irritation H319
Causes serious eye

irritation

Safety goggles are

mandatory; face

shield recommended

for liquid waste

pouring.

STOT-SE H335
May cause respiratory

irritation

All transfer operations

must occur inside a

fume hood.

Aquatic Toxicity H411 Toxic to aquatic life
Zero tolerance for

drain disposal.

Step-by-Step Disposal Protocol
Phase 1: Pre-Disposal Stabilization
Before moving the waste to a central accumulation area, ensure the material is stable.
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Quenching (If Reaction Mixture): If the compound is in a reaction mixture (e.g., with thionyl

chloride or strong acids), quench carefully with saturated sodium bicarbonate (NaHCO₃) to

neutralize pH to 6–8.

Solvent Compatibility: Dissolve solid residues in a compatible halogenated solvent (e.g.,

Dichloromethane) or a polar solvent (e.g., Methanol) only if the destination container is rated

for that solvent mixture.

Note: While the compound dissolves in methanol, the resulting mixture is still Halogenated

Waste.

Phase 2: Waste Segregation (The "Halogen Rule")
This is the most frequent point of failure in laboratory waste management.

Correct Stream:Halogenated Organic Waste.

Incorrect Stream: General Organic Waste / Non-Halogenated Solvents.[2]

Why? Standard organic waste is often used as auxiliary fuel in cement kilns. Halogenated

waste releases acidic gases (HCl) and potential dioxins upon combustion, requiring

specialized scrubbers and higher temperatures (>1100°C).

Phase 3: Packaging & Containment
Container Selection: Use High-Density Polyethylene (HDPE) or Amber Glass carboys.

Avoid: Metal cans if the waste is acidic (corrosion risk).

Headspace: Leave at least 10% headspace in the container to allow for vapor expansion.

Secondary Containment: Transport waste containers in a secondary tub (polypropylene)

capable of holding 110% of the container's volume.

Phase 4: Labeling
A generic "Waste" label is insufficient and illegal under most regulations (RCRA/EU).

Label Must Include:
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Full Chemical Name: "(4-Chloro-3-methoxypyridin-2-yl)methanol"[3][4]

Solvent Composition: e.g., "Dissolved in Dichloromethane (80%)"

Hazard Checkboxes: [x] Toxic [x] Irritant [x] Flammable (if in solvent)

Date of Accumulation Start.

Operational Workflow: Segregation Decision Tree
The following diagram illustrates the critical decision-making process for segregating this

specific pyridine derivative.
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Waste Generation:
(4-Chloro-3-methoxypyridin-2-yl)methanol

Is the waste Solid or Liquid?

Solid Residue

Liquid / Solution

Dissolve in minimal
compatible solvent

(e.g., DCM or MeOH)

CRITICAL CHECK:
Does the mixture contain
Halogens (Cl, Br, F, I)?

YES (Compound has Cl)

Intrinsic Cl atom

Select Stream:
HALOGENATED ORGANIC WASTE

Pack in HDPE/Glass Carboy
Label: 'Halogenated Waste'

Transfer to EHS/Waste Facility
for High-Temp Incineration

Click to download full resolution via product page
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Figure 1: Segregation logic ensuring the chlorinated intermediate enters the correct high-

temperature incineration stream.

Regulatory & Compliance Context (RCRA/EPA)
For US-based researchers, strict adherence to the Resource Conservation and Recovery Act

(RCRA) is mandatory.

Waste Coding:

While this specific molecule may not be explicitly listed by name on the "P" or "U" lists, it

often falls under F002/F005 (Spent halogenated solvents) if dissolved in them, or D001

(Ignitable) / D003 (Reactive) depending on the matrix.

Pyridine Rule: Pyridine itself is a D038 waste (Toxic Characteristic Leaching Procedure

limit: 5.0 mg/L). Although this is a derivative, conservative EHS protocols often treat

pyridine-ring wastes as potential D038 hazards unless testing proves otherwise.

Satellite Accumulation Areas (SAA):

Waste must be stored at or near the point of generation.

Containers must remain closed except when adding waste.

Emergency Response (Spills)
In the event of a spill of (4-Chloro-3-methoxypyridin-2-yl)methanol:

Evacuate & Ventilate: If the spill is significant (>100mL) or outside a hood, evacuate the

immediate area to prevent inhalation of vapors/dust.

PPE: Wear nitrile gloves, lab coat, and safety goggles. Use a half-mask respirator with

organic vapor/acid gas cartridges if ventilation is poor.

Containment:

Solids: Cover with wet paper towels to prevent dust generation, then scoop into a waste

container.
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Liquids: Absorb with vermiculite, sand, or commercial spill pads. Do not use combustible

materials (like sawdust) if the solvent matrix is flammable.

Decontamination: Wipe the surface with a mild detergent and water solution. Collect all

cleanup materials as Halogenated Hazardous Waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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